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Compound of Interest

Compound Name:
2,4-Dimethoxypyrimidine-5-

carbaldehyde

Cat. No.: B014109 Get Quote

An In-Depth Guide to the Chemical Functionalization of 2,4-Dimethoxypyrimidine-5-
carbaldehyde

Introduction: The Versatility of a Privileged Scaffold
The pyrimidine ring is a cornerstone of medicinal chemistry, forming the core of numerous

therapeutic agents and biologically active molecules.[1][2] Within this class, 2,4-
dimethoxypyrimidine-5-carbaldehyde stands out as a particularly valuable synthetic

intermediate. Its structure combines the electron-rich, hydrogen-bond-accepting pyrimidine

core with a highly reactive aldehyde group at the C5 position. This aldehyde serves as a

versatile chemical handle, enabling a wide array of subsequent modifications. The strategic

functionalization of this aldehyde is a critical step in the synthesis of novel molecular entities for

drug discovery, agrochemicals, and materials science.[3]

This guide provides researchers, scientists, and drug development professionals with a

detailed overview of key synthetic transformations targeting the aldehyde group of 2,4-
dimethoxypyrimidine-5-carbaldehyde. We will move beyond simple procedural lists to

explore the underlying mechanistic principles and the rationale behind experimental design,

offering field-proven insights to empower your research.

Core Synthetic Pathways from the Aldehyde

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b014109?utm_src=pdf-interest
https://www.benchchem.com/product/b014109?utm_src=pdf-body
https://www.benchchem.com/product/b014109?utm_src=pdf-body
https://www.mdpi.com/2624-8549/6/4/41
https://pmc.ncbi.nlm.nih.gov/articles/PMC10880903/
https://www.benchchem.com/product/b014109?utm_src=pdf-body
https://www.benchchem.com/product/b014109?utm_src=pdf-body
https://pdf.benchchem.com/1301/Application_Notes_and_Protocols_2_4_Dimethoxypyrimidine_5_boronic_Acid_in_Materials_Science.pdf
https://www.benchchem.com/product/b014109?utm_src=pdf-body
https://www.benchchem.com/product/b014109?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The aldehyde functional group is a gateway to numerous other chemical moieties. The primary

transformations discussed herein—reductive amination, olefination, condensation, oxidation,

and reduction—provide access to amines, alkenes, α,β-unsaturated systems, carboxylic acids,

and alcohols, respectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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